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Introduction

6-Carboxy-X-rhodamine (6-ROX) is a bright, photostable orange-red fluorophore widely
employed for labeling biomolecules such as peptides, proteins, and nucleic acids. Its favorable
spectral properties make it a valuable tool in a variety of fluorescence-based applications,
including flow cytometry. This document provides detailed application notes and protocols for
the use of 6-ROX, patrticularly in the context of antibody labeling for the detection of
intracellular targets by flow cytometry. A specific application focusing on the detection of
Cyclooxygenase-2 (COX-2), an important enzyme in inflammatory responses, is highlighted.

Properties of 6-ROX Fluorophore

6-ROX is a rhodamine derivative that offers high fluorescence quantum yield and good
photostability. The succinimidyl ester (SE) form of 6-ROX readily reacts with primary amines on
proteins and other biomolecules to form stable amide bonds.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12391937?utm_src=pdf-interest
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Flow_Cytometry_Analysis_of_Immune_Cells_with_Cox_2_IN_13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Reference
Excitation Maximum (Aex) ~575-578 nm [1112]
Emission Maximum (Aem) ~595-600 nm [2][3]
Molecular Weight (NHS Ester) 631.67 g/mol [1]

Molar Extinction Coefficient (g) > 95,000 M—icm—t [1]
Solubility Good in DMSO, DMF [1]
Reactive Group N-hydroxysuccinimide (NHS) o

ester
Reactivity Primary amines [1]

Application: Intracellular Staining of COX-2 for Flow
Cytometry

Cyclooxygenase-2 (COX-2) is an enzyme that is typically induced in response to inflammatory
stimuli, leading to the production of prostaglandins.[2] The ability to quantify intracellular COX-2
levels in different cell populations is crucial for immunology and inflammation research. The
following sections provide a comprehensive workflow, from antibody conjugation with 6-ROX to
the analysis of COX-2 expression by flow cytometry.

COX-2 Signaling Pathway

The expression of COX-2 is induced by various inflammatory signals, such as bacterial
lipopolysaccharide (LPS). This process involves the activation of signaling cascades that lead
to the activation of transcription factors like NF-kB, which in turn drives the transcription of the
COX-2 gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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